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Compound of Interest

Compound Name: Cobalt(III) fluoride

Cat. No.: B239229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and safety protocols for the handling and

use of powdered Cobalt (III) Fluoride (CoF3). It is intended to equip researchers, scientists, and

drug development professionals with the necessary information to work with this highly reactive

and hazardous material safely.

Chemical and Physical Properties
Cobalt (III) fluoride is a light brown, hygroscopic solid.[1] It is a powerful fluorinating agent and

a strong oxidizer.[1][2] Key physical and chemical properties are summarized in the table

below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b239229?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Cobalt(III)_fluoride
https://en.wikipedia.org/wiki/Cobalt(III)_fluoride
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=1057&ExtHyperLink=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula CoF3 [1]

Molar Mass 115.928 g/mol [1]

Appearance Brown powder [1]

Density 3.88 g/cm³ [1]

Melting Point 927 °C (1,701 °F; 1,200 K) [1]

Solubility in Water Reacts violently [1]

Hazards
Oxidizer, Corrosive, Suspected

Carcinogen, Water Reactive
[3][4]

Hazard Identification and Safety Precautions
CoF3 is classified as a particularly hazardous substance. It is corrosive, causing severe skin

burns and eye damage, and is a suspected carcinogen.[5][6] It is also a strong oxidizer and

may intensify fires.[3] Upon contact with water or moisture, it reacts to produce hydrofluoric

acid (HF), which is extremely corrosive and toxic.[5]

Summary of Hazards
Hazard GHS Classification Description

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage.[4]

Carcinogenicity Category 2
Suspected of causing cancer.

[4]

Oxidizing Solids Category 2 May intensify fire; oxidizer.[3]

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[4]

Acute Toxicity (Dermal) Category 4 Harmful in contact with skin.[4]

Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.[4]
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Personal Protective Equipment (PPE)
A comprehensive PPE program should be implemented, and all personnel must be trained on

the proper use, removal, and disposal of PPE.[7]

PPE Category Specification Rationale

Hand Protection
Nitrile or neoprene gloves.

Consider double gloving.

To prevent skin contact with

CoF3 and HF.[5]

Eye Protection
Chemical splash goggles and

a face shield.

To protect eyes and face from

dust particles and splashes.[5]

Body Protection
Flame-retardant lab coat, long

pants, and closed-toe shoes.

To protect skin from exposure.

[5]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

acid gases and particulates.

To prevent inhalation of CoF3

powder and HF vapor.[5]

Engineering Controls
Engineering controls are the primary means of minimizing exposure to CoF3.

Fume Hood: All work with powdered CoF3 must be conducted in a certified chemical fume

hood with a face velocity of 80-120 feet per minute.[5]

Glovebox: For procedures requiring an inert atmosphere to prevent reaction with moisture, a

glovebox filled with nitrogen or argon should be used.[5]

Secondary Containment: Use a tray or other form of secondary containment within the fume

hood to contain any spills.[5]

Experimental Protocols
General Handling and Weighing of Powdered CoF3
This protocol outlines the basic steps for safely handling and weighing powdered CoF3.

Materials:
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Cobalt (III) Fluoride powder

Spatula

Weighing paper or boat

Airtight container for storage

Appropriate PPE

Procedure:

Don all required PPE before entering the designated work area.

Ensure the chemical fume hood is functioning correctly.

Place all necessary equipment inside the fume hood.

Carefully open the CoF3 container inside the fume hood.

Using a clean, dry spatula, transfer the desired amount of CoF3 powder onto a weighing

paper or boat on a balance located inside the fume hood.

Avoid generating dust. If dust is generated, keep the fume hood sash as low as possible.

Once the desired amount is weighed, securely close the primary CoF3 container.

Transfer the weighed CoF3 to your reaction vessel within the fume hood.

Clean any residual powder from the spatula and weighing paper using a dry wipe, and

dispose of it as hazardous waste.

Decontaminate the work area within the fume hood.
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Start: Prepare for Handling CoF3

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat, Respirator)

Verify Fume Hood Operation

Gather All Necessary Materials
(CoF3, Spatula, Weighing Boat)

Weigh CoF3 Powder Inside Fume Hood

Transfer Weighed CoF3 to Reaction Vessel

Securely Close CoF3 Stock Container

Clean and Decontaminate Work Area

Dispose of Contaminated Materials as Hazardous Waste

End

Click to download full resolution via product page

Figure 1. Workflow for the general handling of powdered CoF3.
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Application Protocol: Fluorination of Water for Oxygen
Isotope Analysis
CoF3 is used to fluorinate water to produce oxygen gas (O2) for isotopic analysis.[5] This

process generates hazardous hydrofluoric acid (HF) as a byproduct.

Materials:

Water sample

Cobalt (III) Fluoride powder

Reaction vessel (e.g., nickel or Monel tube)

Vacuum line

Cold traps (liquid nitrogen)

Gas chromatograph or mass spectrometer

Procedure:

Follow the "General Handling and Weighing of Powdered CoF3" protocol to prepare the

reaction vessel with the appropriate amount of CoF3.

Connect the reaction vessel to a vacuum line.

Introduce a known amount of the water sample into the reaction vessel, typically by

cryogenic transfer.

Slowly heat the reaction vessel to initiate the fluorination reaction. The reaction is: 2CoF3 +

3H2O -> 2CoF2 + 6HF + O2.

Pass the gaseous products through a series of cold traps cooled with liquid nitrogen to

separate O2 from HF and any unreacted water.

Collect the purified O2 gas for isotopic analysis using a gas chromatograph or mass

spectrometer.
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After the reaction is complete, allow the apparatus to cool to room temperature.

Neutralize the HF trapped in the cold traps with a suitable base (e.g., calcium carbonate)

before disposal.

Decontaminate all reaction apparatus according to established procedures.

Toxicological Information and Potential Signaling
Pathways
Exposure to cobalt and its compounds can lead to adverse health effects. While specific

signaling pathways for CoF3 are not extensively documented, the toxicity of cobalt is generally

associated with oxidative stress.[8][9]

Inhalation of cobalt particles can lead to the generation of reactive oxygen species (ROS),

which can damage cellular components, including DNA, proteins, and lipids.[8] This oxidative

stress is thought to play a role in cobalt-induced carcinogenesis by promoting inflammation and

altering cellular signaling pathways, such as the MAPK and PI3K/AKT pathways, which are

involved in cell proliferation and survival.[8]
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Figure 2. Postulated mechanism of cobalt-induced toxicity.

Emergency Procedures
Exposure Response
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[5]

Skin Contact

Immediately remove contaminated clothing.

Flush skin with copious amounts of water for at

least 15 minutes. Apply calcium gluconate gel to

the affected area. Seek immediate medical

attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill Response
A detailed spill response plan should be in place and all personnel should be trained on its

execution.

For a small spill contained within a fume hood:

Alert others in the immediate area.

Ensure you are wearing appropriate PPE.

Cover the spill with a dry, inert absorbent material (e.g., sand, vermiculite). Do not use

combustible materials.

Carefully sweep the absorbed material into a designated, labeled hazardous waste

container.

Decontaminate the area with a suitable cleaning agent, followed by water.
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Collect all cleanup materials in a sealed container for hazardous waste disposal.

For a large spill or a spill outside of a fume hood:

Evacuate the area immediately.

Alert your supervisor and emergency response personnel.

Prevent entry into the contaminated area.

Provide emergency responders with the Safety Data Sheet (SDS) for CoF3.
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CoF3 Spill Occurs

Assess Spill Size and Location

Small Spill in Fume Hood Large Spill or Outside Hood
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End
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Provide SDS to Responders
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Figure 3. Logical workflow for CoF3 spill response.
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Storage and Waste Disposal
Storage

Store CoF3 in a tightly sealed, compatible container in a cool, dry, well-ventilated area.[5]

Store away from combustible materials, moisture, and incompatible substances such as

acids.[3]

Store in a desiccator to prevent reaction with atmospheric water.[5]

Waste Disposal
All CoF3 waste, including contaminated materials from spill cleanups, must be disposed of

as hazardous waste.[5]

Collect waste in a clearly labeled, sealed, and compatible container.[5]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety department for specific guidance.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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